Cas no 31914-19-9 (4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid)

• Product Name: 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid
• CAS No: 31914-19-9
• MF: C₁₃H₁₆O₆
• MW: 268.262544631958
• MDL: MFCD00552969
• CID: 1085440
• PubChem ID: 836554
• Update Time: 2025-04-23

4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid
• 4-(2,4,5-Trimethoxyphenyl)-4-oxobutyric acid
• 4-oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid(SALTDATA: FREE)
• 3-(2,4,5-Trimethoxy-benzoyl)-propionsaeure
• 3-< 2,4,5-Trimethoxy-benzoyl> -propionsaeure
• 4-(2',4',5'-trimethoxyphenyl)-4-oxobutanoic acid
• 4-Oxo-4-(2,4,5-trimethoxy-phenyl)-buttersaeure
• 4-Oxo-4-(2,4,5-trimethoxy-phenyl)-butyric acid
• AC1LHEA2
• CBKinase1_000039
• CBKinase1_012439
• Oprea1_097890
• TimTec1_006580
• HMS1552L02
• Oprea1_324077
• HMS2532A03
• STK055291
• EU-0000565
• 4-oxo-4-(2,4,5-trimethoxyphenyl)butanoicacid
• DTXSID90356902
• CBDivE_005117
• DB-185101
• 4-(2,4,5-trimethoxyphenyl)-4-oxobutyric acid, AldrichCPR
• AKOS000538658
• EN300-235915
• F0349-4092
• AB00074920-01
• CHEMBL1606016
• MFCD00552969
• CHEMBRDG-BB 5175563
• Cambridge id 5175563
• MLS000553672
• SMR000171329
• CS-0302532
• 31914-19-9
• BS-36761

• MDL： MFCD00552969
• Inchi： 1S/C13H16O6/c1-17-10-7-12(19-3)11(18-2)6-8(10)9(14)4-5-13(15)16/h6-7H,4-5H2,1-3H3,(H,15,16)
• InChI Key： MCVJECHMYXGLIU-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=CC=1C(CCC(=O)O)=O)OC)OC

Computed Properties

• Exact Mass: 268.09500
• Monoisotopic Mass: 268.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 82.1Ų

Experimental Properties

• Density: 1.215
• Boiling Point: 473.1°C at 760 mmHg
• Flash Point: 179.7°C
• Refractive Index: 1.52
• PSA: 82.06000
• LogP: 1.75990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid

Introduction to 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic Acid (CAS No. 31914-19-9)

4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid is a compound with the CAS registry number 31914-19-9, and it belongs to the class of organic compounds known as phenolic acids. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid consists of a butanoic acid backbone with a substituted phenyl group at the 4-position. The phenyl group is further substituted with three methoxy groups at positions 2, 4, and 5. This substitution pattern imparts unique electronic and steric properties to the molecule, making it highly versatile for various chemical reactions and biological interactions.

Recent studies have highlighted the potential of CAS No. 31914-19-9 as a precursor in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of novel anti-inflammatory agents and antioxidants. The presence of multiple methoxy groups on the phenyl ring enhances the compound's ability to scavenge free radicals, making it a promising candidate for applications in oxidative stress-related diseases.

In addition to its pharmacological applications, 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid has also been investigated for its potential in agrochemicals. Studies have shown that this compound exhibits moderate activity against certain plant pathogens, suggesting its potential as a natural fungicide or bactericide in agricultural settings.

The synthesis of CAS No. 31914-19-9 involves a multi-step process that typically begins with the preparation of the substituted phenol derivative followed by subsequent oxidation and carboxylation steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

From an analytical standpoint, 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid can be characterized using various spectroscopic techniques such as UV-Vis spectroscopy, IR spectroscopy, and NMR spectroscopy. These methods provide valuable insights into the compound's molecular structure and functional groups.

In conclusion, CAS No. 31914-19-9, or 4-Oxo-4-(2,4,5-trimethoxyphenyl)butanoic acid, is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structural features and bioactive properties make it an area of continued research interest for scientists worldwide.